Cas no 42953-82-2 (5,5-dimethylpyrazolidin-3-one)

• Product Name: 5,5-dimethylpyrazolidin-3-one
• CAS No: 42953-82-2
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• CID: 2124637
• PubChem ID: 11116026
• Update Time: 2025-04-21

5,5-dimethylpyrazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethylpyrazolidin-3-one
• BEUWBSAVSYYTEI-UHFFFAOYSA-N
• DB-340603
• DTXCID30406470
• AKOS015995837
• SCHEMBL2169611
• DTXSID40455651
• 42953-82-2
• 5,5-dimethyl-pyrazolidin-3-one

• Inchi： 1S/C5H10N2O/c1-5(2)3-4(8)6-7-5/h7H,3H2,1-2H3,(H,6,8)
• InChI Key： BEUWBSAVSYYTEI-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)NN1

Computed Properties

• Exact Mass: 114.079312947Da
• Monoisotopic Mass: 114.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.1Ų